Cas no 17696-95-6 (N-Methylhydrazinecarboxamide)

• Product Name: N-Methylhydrazinecarboxamide
• CAS No: 17696-95-6
• MF: C₂H₇N₃O
• MW: 89.0964796543121
• MDL: MFCD02676511
• CID: 222913
• PubChem ID: 256005
• Update Time: 2025-10-30

N-Methylhydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-methylurea
• N-Methylhydrazinecarboxamide
• 1-amino-3-methyl-urea
• 4-methyl-3-semicarbazide
• 4-Methyl-semicarbazid
• 4-methylsemicarbazide
• AC1L5TNT
• AC1Q40Q7
• AC1Q5LE4
• ACMC-20p1cv
• CTK6I4453
• methyl thiosemicarbazide
• methylaminocarbonylhydrazine
• NSC82194
• Semicarbazide, 4-methyl-
• HydrazinecarboxaMide, N-Methyl-
• 17696-95-6
• SB86394
• EN300-54176
• N-methylhydrazine-carboxamide
• FT-0697840
• AKOS009344134
• CS-0210256
• NSC 82194
• 1-Amino-3-methylurea, AldrichCPR
• MFCD02676511
• LHYKTQVFLKHQSR-UHFFFAOYSA-N
• BCP16651
• 3-amino-1-methylurea
• NSC82194;HydrazinecarboxaMide, N-Methyl-;N-MethylhydrazinecarboxaMide;1-AMino-3-Methylurea
• AMY42564
• A881485
• DTXSID60292383
• A50867
• NSC-82194
• DB-345670

• MDL： MFCD02676511
• Inchi： 1S/C2H7N3O/c1-4-2(6)5-3/h3H2,1H3,(H2,4,5,6)
• InChI Key： LHYKTQVFLKHQSR-UHFFFAOYSA-N
• SMILES： O=C(NN)NC

Computed Properties

• Exact Mass: 89.05901
• Monoisotopic Mass: 89.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15
• LogP: 0.08470

N-Methylhydrazinecarboxamide Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on N-Methylhydrazinecarboxamide

N-Methylhydrazinecarboxamide: A Comprehensive Overview

N-Methylhydrazinecarboxamide (CAS No. 17696-95-6) is a versatile compound with significant applications in various scientific and industrial fields. This compound, also known as N-methylhydrazinecarboxamide, is a derivative of hydrazine and has been the subject of extensive research due to its unique chemical properties and potential applications in pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of N-methylhydrazinecarboxamide is C2H6N4O, and its molecular weight is approximately 86.09 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and common organic solvents such as ethanol and acetone. Its chemical structure consists of a hydrazine group (–NH–NH2) and a carboxamide group (–CONH2), with one of the nitrogen atoms in the hydrazine group being methylated.

One of the key areas of research involving N-methylhydrazinecarboxamide is its potential as a precursor in the synthesis of various pharmaceuticals and biologically active compounds. Recent studies have shown that this compound can be used as an intermediate in the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of N-methylhydrazinecarboxamide as a key intermediate in the development of novel antiviral agents targeting RNA-dependent RNA polymerases.

In addition to its pharmaceutical applications, N-methylhydrazinecarboxamide has been explored for its use in materials science. Researchers have investigated its potential as a cross-linking agent in polymer synthesis, which can enhance the mechanical properties and stability of polymers. A study published in Polymer Chemistry in 2020 demonstrated that N-methylhydrazinecarboxamide can effectively cross-link polyacrylamide gels, resulting in improved mechanical strength and thermal stability.

The chemical reactivity of N-methylhydrazinecarboxamide has also been a focus of recent research. Its ability to participate in various chemical reactions, such as nucleophilic substitution, condensation, and reduction reactions, makes it a valuable reagent in synthetic chemistry. A notable example is its use in the preparation of heterocyclic compounds, which are essential building blocks for many pharmaceuticals and functional materials. A study published in Organic Letters in 2019 highlighted the use of N-methylhydrazinecarboxamide in the synthesis of pyrrole derivatives, which are known for their biological activities.

Safety considerations are crucial when handling N-methylhydrazinecarboxamide. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure safety. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, N-methylhydrazinecarboxamide (CAS No. 17696-95-6) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical properties make it an important intermediate and reagent in various scientific research areas. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern chemistry.